Cas no 103576-23-4 (2-Pentanol, 4-methylbenzenesulfonate, (S)-)

• Product Name: 2-Pentanol, 4-methylbenzenesulfonate, (S)-
• CAS No: 103576-23-4
• MF: C₁₂H₁₈O₃S
• MW: 242.334522724152
• CID: 1137874
• Update Time: 2024-07-27

2-Pentanol, 4-methylbenzenesulfonate, (S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 4-methylbenzenesulfonate, (S)-
• 2-Pentanol, 4-methylbenzenesulfonate, (2S)- (9CI)

• Inchi： 1S/C12H18O3S/c1-4-5-11(3)15-16(13,14)12-8-6-10(2)7-9-12/h6-9,11H,4-5H2,1-3H3/t11-/m0/s1
• InChI Key： HQSHAZLGVDYADJ-NSHDSACASA-N
• SMILES： C[C@H](OS(C1=CC=C(C)C=C1)(=O)=O)CCC

Computed Properties

• Exact Mass: 260.1083

Experimental Properties

• PSA: 74.6